![molecular formula C15H16Cl3N3 B6209626 2-[1-(3-chlorophenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride CAS No. 2731008-33-4](/img/no-structure.png)
2-[1-(3-chlorophenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride
Overview
Description
2-[1-(3-Chlorophenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride (2-CPBA) is a synthetic compound that has been studied for its potential applications in scientific research. It has been used in a variety of laboratory experiments to study its mechanism of action and biochemical and physiological effects.
Mechanism of Action
2-[1-(3-chlorophenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride has been found to act as an agonist at the GABAA receptor. This receptor is a major inhibitory neurotransmitter receptor in the brain and is involved in the regulation of neuronal excitability. The activation of this receptor by 2-[1-(3-chlorophenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride leads to a decrease in neuronal activity, which can lead to a variety of effects on the body.
Biochemical and Physiological Effects
2-[1-(3-chlorophenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride has been found to have a variety of biochemical and physiological effects on the body. These effects include a decrease in anxiety, an increase in sedation, a decrease in seizure activity, a decrease in inflammation, and an increase in the release of hormones such as oxytocin and vasopressin. Additionally, it has been found to have a calming effect on the brain, which can lead to a decrease in stress levels.
Advantages and Limitations for Lab Experiments
2-[1-(3-chlorophenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride has a number of advantages for use in laboratory experiments, including its relatively low cost and ease of synthesis. Additionally, it has a relatively low toxicity and has been found to have a variety of biochemical and physiological effects on the body. However, there are also some limitations to its use, such as its relatively short half-life and its potential to cause side effects such as sedation and anxiety.
Future Directions
There are a number of potential future directions for the use of 2-[1-(3-chlorophenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride in scientific research. These include further exploration of its mechanism of action, further exploration of its biochemical and physiological effects, and further exploration of its potential applications in the treatment of various diseases and conditions. Additionally, further research could be done to explore the potential use of 2-[1-(3-chlorophenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride in combination with other drugs, as well as its potential use as a diagnostic tool. Finally, further research could be done to explore the potential use of 2-[1-(3-chlorophenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride in combination with other compounds to create new and novel therapies.
Synthesis Methods
2-[1-(3-chlorophenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride is a synthetically derived compound that can be synthesized from 3-chloroaniline and ethyl 2-benzoyl-1,3-diazine-4-carboxylate. The reaction requires a solvent such as dimethylformamide (DMF) and a base such as potassium carbonate. The reaction involves the condensation of the two reactants to form the desired product, 2-[1-(3-chlorophenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride, which can then be isolated and purified.
Scientific Research Applications
2-[1-(3-chlorophenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride has been studied for its potential applications in scientific research. It has been used in a variety of laboratory experiments to study its mechanism of action and biochemical and physiological effects. It has been used to study the effects of various drugs on the central nervous system, as well as the effects of various hormones on the body. It has also been used to study the effects of various environmental pollutants on the body.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[1-(3-chlorophenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride' involves the reaction of 3-chloroaniline with 2-nitrobenzaldehyde to form 2-[1-(3-chlorophenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine, which is then converted to its dihydrochloride salt form using hydrochloric acid.", "Starting Materials": [ "3-chloroaniline", "2-nitrobenzaldehyde", "sodium borohydride", "acetic acid", "hydrochloric acid", "ethanol" ], "Reaction": [ "Step 1: Dissolve 3-chloroaniline (1.0 eq) and 2-nitrobenzaldehyde (1.2 eq) in ethanol and add sodium borohydride (1.2 eq) slowly with stirring at room temperature.", "Step 2: Heat the reaction mixture at reflux for 4 hours.", "Step 3: Cool the reaction mixture to room temperature and add acetic acid dropwise until the pH is acidic.", "Step 4: Filter the precipitated product and wash with ethanol.", "Step 5: Dissolve the product in hydrochloric acid and evaporate the solvent to obtain the dihydrochloride salt form of the product." ] } | |
CAS RN |
2731008-33-4 |
Product Name |
2-[1-(3-chlorophenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride |
Molecular Formula |
C15H16Cl3N3 |
Molecular Weight |
344.7 |
Purity |
95 |
Origin of Product |
United States |
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